Cas no 833445-84-4 (3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester)

• Product Name: 3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester
• CAS No: 833445-84-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 720994
• PubChem ID: 57353928
• Update Time: 2025-04-19

3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester
• ALLYL 5-(BROMOMETHYL)ISOXAZOLE-3-CARBOXYLATE
• prop-2-enyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate
• 3-allyloxycarbonyl-5-bromomethylisoxazole
• DTXSID40722633
• ALLYL5-(BROMOMETHYL)ISOXAZOLE-3-CARBOXYLATE
• PROP-2-EN-1-YL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE
• 3-allyloxycarbonyl-5-bromomethylisoxazol
• NQQLQOYPMBTEMD-UHFFFAOYSA-N
• SCHEMBL5008565
• 833445-84-4

• Inchi： 1S/C8H8BrNO3/c1-2-3-12-8(11)7-4-6(5-9)13-10-7/h2,4H,1,3,5H2
• InChI Key： NQQLQOYPMBTEMD-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OCC=C)=NO1

Computed Properties

• Exact Mass: 244.96900
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 1.91230